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Compound of Interest

Compound Name: 4,4'-Dithiodibutyric acid

Cat. No.: B1198604

For researchers, scientists, and professionals in drug development, a comprehensive
understanding of the safety profile of chemical reagents is paramount. This technical guide
provides an in-depth overview of the safety data sheet (SDS) information for 4,4'-
Dithiodibutyric acid (CAS No: 2906-60-7), a compound utilized in various scientific
applications. This document synthesizes available data on its hazards, handling, and
emergency procedures, and details the standard experimental methodologies for hazard
classification.

Summary of Physicochemical and Hazard Data

Quantitative data extracted from various safety data sheets are presented below to offer a clear
and comparative overview of the properties and hazards associated with 4,4'-Dithiodibutyric

acid.

Physicochemical Properties
Property Value Source
Molecular Formula C8H1404S2 [1112][3]
Molecular Weight 238.32 g/mol [4]
Appearance Solid [4]
Melting Point 108-110 °C [4]
Flash Point Not applicable [4]
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GHS Hazard Classification

Hazard Class Category

Hazard Statement

Skin Corrosion/Irritation 2

H315: Causes skin irritation

Serious Eye Damage/Eye
o y gerEy 2A /2
Irritation

H319: Causes serious eye
irritation

Specific Target Organ Toxicity
(Single Exposure)

H335: May cause respiratory

irritation

Sources:[1][2][3][4][5][6][7]

icological and Ecological Informat

Endpoint

Result

Acute Oral Toxicity

No data available

Acute Dermal Toxicity

No data available

Acute Inhalation Toxicity

No data available

Toxicity to Fish

No data available

Toxicity to Daphnia and other aquatic
invertebrates

No data available

Toxicity to Algae

No data available

Persistence and Degradability

No data available

Bioaccumulative Potential

No data available

Source:[5][7]

Experimental Protocols for Hazard Determination

The hazard classifications for 4,4'-Dithiodibutyric acid are determined through standardized

experimental protocols, such as those established by the Organisation for Economic Co-

operation and Development (OECD). Below are detailed methodologies for the key irritation

assessments.
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In Vitro Skin Irritation: Reconstructed Human Epidermis
(RhE) Test Method (OECD TG 439)

This test evaluates the potential of a substance to cause skin irritation by assessing its
cytotoxicity on a reconstructed human epidermis model.[8]

o Test System: A three-dimensional reconstructed human epidermis model, which mimics the
biochemical and physiological properties of the upper layers of human skin, is used.[8]

e Procedure:

1. The test substance is applied topically to the surface of the RhE tissue. For solids like 4,4'-
Dithiodibutyric acid, a specific amount (e.g., 25mg) is applied.[9]

2. The substance remains in contact with the tissue for a defined period (e.g., 60 minutes).[9]
3. Following exposure, the tissue is thoroughly rinsed to remove the test substance.[8]
4. The tissue is then incubated for a post-exposure recovery period (e.g., 42 hours).[9]

¢ Viability Assessment:

1. Cell viability is measured by the enzymatic conversion of the vital dye MTT (3-(4,5-
dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) into a blue formazan salt.[8]

2. The amount of formazan produced is quantified spectrophotometrically, which correlates
with the number of viable cells.[8]

o Classification: A substance is classified as a skin irritant (Category 2) if the tissue viability is
reduced to < 50% of the negative control.[8]

Acute Eye Irritation/Corrosion In Vivo Test (OECD TG
405)

This guideline describes the procedure for determining the potential of a substance to cause
eye irritation or corrosion using an in vivo animal model, typically the albino rabbit.[5][10]

» Animal Model: Healthy, young adult albino rabbits are used for this test.[5]
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e Procedure:

1. Asingle dose of the test substance is applied into the conjunctival sac of one eye of the
animal. The other eye remains untreated and serves as a control.[10]

2. The eyelids are held together for approximately one second to prevent loss of the
substance.[10]

3. The eyes are not washed out for at least 24 hours after instillation, unless immediate
corrosive effects are observed.[5]

e Observation:
1. The eyes are examined at 1, 24, 48, and 72 hours after application.[11]

2. Ocular lesions (corneal opacity, iris lesions, conjunctival redness, and swelling) are scored
according to a standardized system.[12]

o Classification: The classification of the substance's eye irritation potential is based on the
severity and reversibility of the observed ocular lesions.[11]

Safety and Handling Workflow

The following diagram illustrates the logical workflow from hazard identification to the
implementation of appropriate safety measures when handling 4,4'-Dithiodibutyric acid.
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Workflow for Safe Handling of 4,4 Dithiodibutyric Acid
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Safe Handling Workflow Diagram

Conclusion

The available safety data for 4,4'-Dithiodibutyric acid indicates that it is a skin and eye irritant
and may cause respiratory irritation.[1][5][7] While comprehensive toxicological and ecological
data are not readily available in the public domain, the GHS classifications necessitate
stringent adherence to safety protocols.[5][7] Researchers and drug development professionals
must employ appropriate personal protective equipment, ensure adequate ventilation, and be
prepared for emergency first-aid measures in the event of exposure. The standardized testing
methodologies outlined provide a basis for understanding how these hazard classifications are
derived and underscore the importance of evidence-based safety practices in the laboratory.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUQO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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